Cas no 116850-62-5 (1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-)

1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)- structure
116850-62-5 structure
Product Name:1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
CAS No:116850-62-5
MF:C9H8FN3S
MW:209.243323326111
CID:197850
PubChem ID:3088007
Update Time:2025-04-19

1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
    • 1H-1,2,4-triazole, 5-(4-fluorophenyl)-3-(methylthio)-
    • 5-(4-fluorophenyl)-3-methylsulfanyl-1H-1,2,4-triazole
    • 3-(4-Fluorophenyl)-5-(methylthio)-1H-1,2,4-triazole
    • CHEMBL27931
    • DTXSID80151549
    • SCHEMBL17541739
    • 116850-62-5
    • 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-5-(methylthio)-
    • Inchi: 1S/C9H8FN3S/c1-14-9-11-8(12-13-9)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,12,13)
    • InChI Key: XGIQPISRUKLECF-UHFFFAOYSA-N
    • SMILES: S(C)C1=NNC(C2C=CC(=CC=2)F)=N1

Computed Properties

  • Exact Mass: 209.04244
  • Monoisotopic Mass: 209.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 394.8°Cat760mmHg
  • Flash Point: 192.6°C
  • Refractive Index: 1.631
  • PSA: 41.57
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